Cas no 258-79-7 (Pyrazino[2,3-b:5,6-b']diquinoxaline(8CI,9CI))

Pyrazino[2,3-b:5,6-b']diquinoxaline(8CI,9CI) structure
258-79-7 structure
Product Name:Pyrazino[2,3-b:5,6-b']diquinoxaline(8CI,9CI)
CAS No:258-79-7
MF:C16H8N6
MW:284.274921417236
CID:273166
PubChem ID:71358851
Update Time:2025-04-19

Pyrazino[2,3-b:5,6-b']diquinoxaline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-b:5,6-b']diquinoxaline(8CI,9CI)
    • 5,6,7,12,13,14-Hexaazapentacene
    • CTK1A5050
    • DTXSID50782783
    • XBWZPGXRJLMYOE-UHFFFAOYSA-N
    • 258-79-7
    • pyrazino[2,3-b:5,6-b']diquinoxaline
    • Inchi: 1S/C16H8N6/c1-2-6-10-9(5-1)17-13-14(18-10)22-16-15(21-13)19-11-7-3-4-8-12(11)20-16/h1-8H
    • InChI Key: XBWZPGXRJLMYOE-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC3C=CC=CC=3N=2)N=C2C=1N=C1C=CC=CC1=N2

Computed Properties

  • Exact Mass: 284.08124
  • Monoisotopic Mass: 284.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 77.3Ų

Experimental Properties

  • PSA: 77.34
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